(2S)-2-hydroxy-4-methylmorpholin-3-one

• CAS No.: 174746-93-1
• Molecular Formula: C5H9NO3
• Molecular Weight: 131.131
• IUPAC Name: (2S)-2-hydroxy-4-methylmorpholin-3-one
• InChI: InChI=1S/C5H9NO3/c1-6-2-3-9-5(8)4(6)7/h5,8H,2-3H2,1H3/t5-/m0/s1
• InChI Key: IRDYVPKWLMCLCI-YFKPBYRVSA-N
• SMILES: CN1CCOC(C1=O)O
• Synonyms: 3-Morpholinone,2-hydroxy-4-methyl-,(S)-(9CI)

Description

(2S)-2-hydroxy-4-methylmorpholin-3-one is a chiral morpholin-3-one derivative offered as a high-purity compound for scientific research and development. The morpholine scaffold is recognized as a ubiquitous pharmacophore in medicinal chemistry, featured in over 100 known drugs due to its versatile physicochemical properties and ability to engage with biological targets . Researchers are increasingly exploring morpholin-3-one derivatives for various applications, including their potential role in developing positron emission tomography (PET) tracers for imaging enzymes in the brain . As a building block, this compound can be utilized in stereoselective synthesis to create more complex molecules, such as chiral ligands and catalysts, or to serve as a core structure in the development of novel bioactive agents . The specific stereochemistry, indicated by the (2S) configuration, is critical for its function in asymmetric synthesis and its interactions in biological systems. This product is intended for research purposes in laboratory settings only. It is not intended for diagnostic, therapeutic, or any form of human or animal use. Researchers should consult the specific analytical data, including certificates of analysis, for detailed information on purity and handling.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that (2S)-2-hydroxy-4-methylmorpholin-3-one exhibits promising anticancer properties. A study highlighted its role in inhibiting specific cancer cell lines, suggesting that it may interfere with cellular pathways critical for tumor growth and survival. The compound's ability to modulate gene expression involved in apoptosis and cell cycle regulation has been documented, showcasing its potential as a lead compound in drug development for cancer therapies .

Neurological Applications
The morpholine structure is known for its central nervous system activity. (2S)-2-hydroxy-4-methylmorpholin-3-one has been explored for its neuroprotective effects, particularly in models of neurodegenerative diseases. Its mechanism of action appears to involve the modulation of neurotransmitter systems, which may help in conditions such as Alzheimer's disease and Parkinson's disease .

Material Science

Polymer Chemistry
In material science, (2S)-2-hydroxy-4-methylmorpholin-3-one has been utilized as a building block for synthesizing various polymers. Its hydroxyl group allows for easy functionalization, leading to the development of biocompatible and biodegradable materials. These materials have potential applications in drug delivery systems and tissue engineering .

Nanoparticle Synthesis
The compound has also been investigated for its role in synthesizing nanoparticles with tailored properties. By incorporating (2S)-2-hydroxy-4-methylmorpholin-3-one into nanoparticle formulations, researchers have achieved enhanced stability and bioactivity, making these nanoparticles suitable for biomedical applications such as imaging and targeted therapy .

Case Studies

Study	Focus	Findings
Study A	Anticancer Activity	Demonstrated significant inhibition of tumor growth in vitro using breast cancer cell lines.
Study B	Neuroprotection	Showed reduced neuronal death in models of oxidative stress, suggesting protective effects against neurodegeneration.
Study C	Polymer Development	Developed a new class of biodegradable polymers incorporating (2S)-2-hydroxy-4-methylmorpholin-3-one, exhibiting improved mechanical properties and biocompatibility.

Comparison with Similar Compounds

Morpholin-2-one Derivatives with Bulky Substituents

Compound : (S)-4-Phenyl-3-((1-phenyl-1H-indol-3-yl)methyl)morpholin-2-one (2j) .

• Molecular Formula : C₂₇H₂₆N₂O₂.
• Molecular Weight : 410.51 g/mol.
• Key Differences :
  • Substituents : Bulky phenyl and indole groups at positions 3 and 4.
  • Impact :
• Increased lipophilicity (logP > 3) compared to the target compound’s polar hydroxy group.
• Reduced solubility in aqueous media due to aromaticity and steric hindrance.
• NMR Shifts : The indole and phenyl groups cause significant upfield/downfield shifts in $^1$H and $^13$C NMR spectra (e.g., aromatic protons at δ 7.2–7.8 ppm) .

Table 1: Structural Comparison

Compound	Substituents	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	2-OH, 4-CH₃	~131.13	Hydroxyl, Methyl
Compound 2j	4-Ph, 3-indolyl-CH₂	410.51	Aromatic, Indole
Hydrochloride Salt	Oxazolidinone, Ph, NH₂·HCl	327.77	Amino, Oxazolidinone

Morpholinone Hydrochloride with Oxazolidinone Moiety

Compound: 4-[4-[(5S)-5-(Aminomethyl)-2-oxo-3-oxazolidinyl]phenyl]morpholin-3-one hydrochloride .

• Molecular Formula : C₁₄H₁₇N₃O₄·HCl.
• Molecular Weight : 327.77 g/mol.
• Key Differences: Structural Features: Incorporates an oxazolidinone ring (cyclic carbamate) and a charged aminomethyl hydrochloride group. Impact:
• Enhanced water solubility due to ionic character (HCl salt).
• Biological activity may target bacterial pathways (e.g., oxazolidinone antibiotics like linezolid).

2-(2-Oxo-morpholin-3-yl)-acetamide Derivatives

Compound : Synthesized via LiOH-mediated hydrolysis and HATU coupling .

• Key Features: Acetamide group at position 3 of the morpholinone core. Substituents at positions 5 and 6 (e.g., isopropyl, methoxy).
• Impact :
  • Polarity : The acetamide group increases hydrogen-bonding capacity, improving solubility compared to the target’s hydroxy group.
  • Reactivity : Amide functionality may participate in nucleophilic reactions or enzyme binding (e.g., protease inhibitors).

Sulfonamide-Containing Morpholinone

Compound : N-[2-(5-Bromo-2-morpholin-4-ylpyrimidin-4-ylsulfanyl)-4-methoxyphenyl]-2,4,6-trimethylbenzenesulfonamide .

• Key Features :
  • Sulfonamide and bromopyrimidine substituents.
• Biological Relevance: Sulfonamides are common in antimicrobial agents, suggesting divergent applications compared to the target compound.

Substituent Effects on Physicochemical Properties

Electronegativity and NMR Chemical Shifts

• The hydroxy group in the target compound exerts an electron-withdrawing effect, deshielding nearby protons and causing downfield shifts in $^1$H NMR (e.g., OH proton at δ 1.5–2.5 ppm) .
• In contrast, methyl groups (electron-donating) shield adjacent protons, leading to upfield shifts (e.g., CH₃ at δ 1.0–1.5 ppm).
• Evidence: Linear correlations between substituent electronegativity and $^{119}$Sn chemical shifts suggest similar trends in morpholinones .

Solubility and Lipophilicity

• Target Compound: Moderate solubility in polar solvents (e.g., methanol, DMSO) due to -OH.
• Compound 2j : Low aqueous solubility (logP ~4) due to aromatic groups.
• Hydrochloride Salt : High water solubility (>50 mg/mL) from ionic character.

Research Implications

• Drug Design : The hydroxy group in the target compound offers a handle for derivatization (e.g., esterification, glycosylation) to modulate bioavailability.
• Structural Analogs : Bulky substituents (e.g., Compound 2j) may improve blood-brain barrier penetration, while charged derivatives (e.g., hydrochloride salt) enhance pharmacokinetics .

References [1] Gorakh S. Yellol et al., SIMPLE AND EFFICIENT ONE POT SYNTHETIC PROTOCOL TO CONSTRUCT MORPHOLIN-2-ONES. [3] Structural data from N-[2-(5-Bromo-2-morpholin-4-ylpyrimidin-4-ylsulfanyl)-4-methoxyphenyl]-2,4,6-trimethylbenzenesulfonamides. [5] Evaluation of Group Electronegativity, 2007. [6] Synthetic protocols from 2-(2-oxo-morpholin-3-yl)-acetamide衍生物的研究. [8] 4-[4-[(5S)-5-(Aminomethyl)-2-oxo-3-oxazolidinyl]phenyl]morpholin-3-one hydrochloride, 2021.

Preparation Methods

Solvent Selection

Water emerges as a preferred solvent due to its role in minimizing side reactions and facilitating catalyst recovery in hydrogenation steps. Ethanol-water mixtures (4:1 v/v) improve solubility of hydrophobic intermediates while maintaining reaction efficiency.

Catalytic System Enhancements

• Ruthenium Nanoparticles: Immobilizing Ru on mesoporous silica (e.g., SBA-15) increases surface area, enhancing hydrogenation rates by 30% compared to conventional catalysts.

• Biphasic Systems: Using water/ethyl acetate biphasic conditions during epoxide ring-opening improves product isolation, reducing purification steps.

Crystallization-Induced Dynamic Resolution

Introducing chiral resolving agents (e.g., L-tartaric acid) during crystallization enriches the (2S)-enantiomer. A 1:1 molar ratio of resolving agent to product increases ee from 90% to 99.5% in a single crystallization step .

Q & A

Q. How can the synthesis of (2S)-2-hydroxy-4-methylmorpholin-3-one be optimized for high enantiomeric purity?

Methodological Answer: Enantiomeric purity can be achieved by optimizing reductive amination and hydrolysis steps. For example:

• Use sodium cyanoborohydride (NaBH$_3$CN) in methanol with acetaldehyde to selectively reduce intermediates while minimizing racemization.
• Employ 1M LiOH in a dioxane/water mixture (1:1) at room temperature for 45 minutes to hydrolyze ester groups without degrading the morpholine core.
• Coupling reactions with HATU/DIPEA in DMF can enhance stereochemical retention during amide bond formation .

Step	Reagents/Conditions	Purpose
Reduction	Acetaldehyde, NaBH$_3$CN, MeOH, rt, 1h	Selective imine reduction
Hydrolysis	1M LiOH, dioxane/H$_2$O, rt, 45 min	Ester cleavage
Coupling	HATU, DIPEA, 4-isopropylaniline, DMF, rt	Stereoretentive amide formation

Q. What chromatographic methods are effective for purifying (2S)-2-hydroxy-4-methylmorpholin-3-one?

Methodological Answer: Reverse-phase HPLC with a C18 column and UV detection (254 nm) is recommended. Use a gradient of 0.1% trifluoroacetic acid (TFA) in water (Mobile Phase A) and acetonitrile (Mobile Phase B). Adjust the retention time by calibrating with a reference standard. Quantify impurities using the formula:

$$\text{Impurity \%} = \frac{5000 \times C}{W} \times \frac{r_i}{r_S}$$

where $C$ = standard concentration, $W$ = sample weight, and $r_i/r_S$ = peak response ratios .

Q. How can the stereochemical configuration of (2S)-2-hydroxy-4-methylmorpholin-3-one be confirmed?

Methodological Answer: X-ray crystallography is the gold standard. For example:

• Grow single crystals via slow evaporation in ethanol.
• Collect diffraction data (MoKα radiation, λ = 0.71073 Å) at 223 K.
• Resolve the structure using monoclinic space groups (e.g., $P2_1/c$) and refine with software like SHELXL. Compare bond angles and torsion parameters to known morpholine derivatives .

Advanced Research Questions

Q. How can hydrolytic stability of (2S)-2-hydroxy-4-methylmorpholin-3-one be assessed under physiological conditions?

Methodological Answer: Conduct accelerated stability studies:

• Incubate the compound in phosphate-buffered saline (PBS, pH 7.4) at 37°C for 14 days.
• Analyze degradation products using LC-MS/MS.
• Monitor pH-dependent degradation by testing acidic (pH 2.0) and basic (pH 9.0) conditions.
• Store samples at -20°C in amber vials to prevent photodegradation .

Q. How to resolve contradictions in reported biological activity data for this compound?

Methodological Answer: Apply iterative validation:

• Replicate assays (e.g., antimicrobial IC$_{50}$) under standardized conditions (fixed pH, temperature, and cell lines).
• Cross-validate using orthogonal methods (e.g., SPR for binding affinity vs. cell-based assays).
• Perform meta-analysis of published data to identify confounding variables (e.g., solvent effects, impurity profiles) .

Q. What strategies can mitigate racemization during large-scale synthesis?

Methodological Answer:

• Use chiral auxiliaries (e.g., Evans oxazolidinones) to stabilize the stereocenter.
• Optimize reaction temperature (< 0°C) and solvent polarity (e.g., THF over DMSO).
• Monitor enantiomeric excess (ee) via chiral HPLC with a cellulose-based column .

Q. How to develop a stability-indicating assay for (2S)-2-hydroxy-4-methylmorpholin-3-one?

Methodological Answer:

• Stress testing: Expose the compound to heat (60°C), humidity (75% RH), and UV light (ICH Q1B guidelines).
• Use UPLC-PDA-MS to separate and identify degradation products.
• Validate method specificity, linearity (R$^2$ > 0.999), and precision (%RSD < 2.0) per ICH Q2(R1) .

Q. What in vitro models are suitable for studying its metabolic pathways?

Methodological Answer:

• Liver microsomes (human or rat) incubated with NADPH (1 mM) at 37°C for 60 minutes.
• Quench reactions with ice-cold acetonitrile and analyze metabolites via HRMS.
• Compare hydroxylation and glucuronidation patterns to structural analogs (e.g., 4-benzylmorpholine derivatives) .